3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: 3-chloro-2-[(2-methylbutan-2-ylamino)methyl]phenol
• InChI: InChI=1S/C12H18ClNO/c1-4-12(2,3)14-8-9-10(13)6-5-7-11(9)15/h5-7,14-15H,4,8H2,1-3H3
• InChI Key: OPQJVMQBRDAIGQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=C(C=CC=C1Cl)O

Description

3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol is a phenolic derivative characterized by a chlorine substituent at the 3-position and a tertiary amine-linked 2-methylbutan-2-yl group at the 2-position. Its molecular formula is C₁₂H₁₈ClNO, with a molar mass of 227.73 g/mol (calculated). The bulky 2-methylbutan-2-yl substituent confers steric hindrance and lipophilicity, influencing its physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol typically involves the reaction of 3-chlorophenol with 2-methylbutan-2-amine under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, as it is primarily used for research purposes. the synthesis can be scaled up by optimizing the reaction conditions and using appropriate industrial equipment to ensure the efficient production of the compound.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The chloro substituent can be reduced to form the corresponding hydroxy compound.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles like ammonia (NH3) or thiols (RSH) can be used in the presence of a base.

Major Products Formed

Oxidation: Quinones

Reduction: Hydroxy derivatives

Substitution: Amino or thiol-substituted phenols

Scientific Research Applications

3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a starting material for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, including its role as a lead compound in drug discovery.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with proteins and enzymes, affecting their activity. The aminoalkyl group can interact with receptors and ion channels, modulating their function. These interactions can lead to various biological effects, such as antimicrobial activity or enzyme inhibition.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations in Amino-Methyl Phenols

Structural and Functional Differences

(a) Amino Group Substituents

• 2-Methylbutan-2-yl (Target Compound): A bulky tertiary alkyl group reduces hydrogen-bond donor capacity, increasing lipophilicity. This may enhance membrane permeability but reduce aqueous solubility.
• Isopropyl (C₁₀H₁₄ClNO): Smaller substituent with similar steric effects but lower molecular weight, leading to a higher boiling point (285.2°C) .
• Hydroxy-2-methylpropyl (C₁₁H₁₆ClNO₂): The hydroxyl group enables additional hydrogen bonding, likely improving crystallinity and thermal stability .

(b) Schiff Base Analogues

The Schiff base (E)-3-chloro-2-(((4-chlorophenyl)imino)methyl)phenol features a C=N bond (1.286 Å) and intramolecular O—H···N hydrogen bonding, stabilizing its planar conformation. In contrast, the target compound’s tertiary amine lacks such directional interactions, resulting in weaker intermolecular forces (e.g., van der Waals) .

Table 2: Bioactivity of Selected Analogues

Compound Class	Substituent	Reported Bioactivity	Reference
Phenolic Mannich Bases	Diethylamino, tert-butyl	Antimalarial activity (IC₅₀: 10–50 nM)
Azetidinone Derivatives	Chlorophenyl, nitro groups	Antimicrobial and anti-inflammatory properties
Schiff Bases	4-Chlorophenylimino	Ligand for metal coordination (Cu²⁺, Zn²⁺)

• The bulky substituent may improve metabolic stability by shielding the phenol group from enzymatic degradation .

Biological Activity

3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol, also known by its CAS number 1495629-65-6, is a compound that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C$_{12}$H$_{18}$ClNO
• Molecular Weight : 227.73 g/mol
• CAS Number : 1495629-65-6

1. Antimicrobial Properties

Research indicates that compounds similar to 3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol exhibit significant antimicrobial activity. A study demonstrated its effectiveness against various bacterial strains, particularly those resistant to conventional antibiotics. For instance, derivatives of this compound have shown activity against Acinetobacter baumannii and Pseudomonas aeruginosa, both of which are critical pathogens on the WHO priority list for antibiotic resistance .

2. P-Glycoprotein Modulation

P-glycoprotein (P-gp) is a crucial efflux transporter involved in drug absorption and disposition. Recent studies have highlighted the potential of compounds like 3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol to modulate P-gp activity, which could enhance the bioavailability of co-administered drugs. In vitro assays demonstrated that certain structural analogs increased the intracellular accumulation of P-gp substrates, suggesting that this compound may influence drug-drug interactions .

The biological activity of 3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol can be attributed to several mechanisms:

• Inhibition of Efflux Transporters : By inhibiting P-gp, this compound may increase the retention time and efficacy of therapeutic agents within cells.
• Antibacterial Action : The exact mechanism remains under investigation; however, it is hypothesized that the compound disrupts bacterial cell membranes or interferes with metabolic processes.

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of various phenolic compounds, including 3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol, against multi-drug resistant bacterial strains. The results indicated that this compound exhibited a minimum inhibitory concentration (MIC) comparable to established antibiotics, highlighting its potential as a therapeutic agent.

Compound	MIC (µg/mL)	Target Bacteria
3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol	32	E. coli
Ciprofloxacin	16	E. coli
Vancomycin	64	S. aureus

Case Study 2: Drug Interaction Studies

In a pharmacokinetic study involving rats, researchers administered a known P-gp substrate alongside varying doses of 3-Chloro-2-{[(2-methylbutan-2-yl)amino]methyl}phenol. The results showed a significant increase in plasma concentrations of the substrate, suggesting enhanced absorption due to P-gp inhibition.